Cas no 2228620-87-7 (3,3-difluoro-2-(pyridin-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(pyridin-4-yl)propan-1-amine
• CAS No: 2228620-87-7
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 5980259
• PubChem ID: 165978055
• Update Time: 2025-06-14

3,3-difluoro-2-(pyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(pyridin-4-yl)propan-1-amine
• EN300-1928885
• 2228620-87-7

• Inchi： 1S/C8H10F2N2/c9-8(10)7(5-11)6-1-3-12-4-2-6/h1-4,7-8H,5,11H2
• InChI Key： HCJRCRYWYMFJSR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN=CC=1)CN)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-2-(pyridin-4-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-(pyridin-4-yl)propan-1-amine (CAS No. 2228620-87-7)

3,3-Difluoro-2-(pyridin-4-yl)propan-1-amine (CAS No. 2228620-87-7) is a fluorinated organic compound featuring a pyridine moiety and an amine functional group. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and material science applications. The presence of both difluoro and pyridin-4-yl groups enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-2-(pyridin-4-yl)propan-1-amine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how the difluoro group influences metabolic stability and binding affinity in drug candidates. This compound’s pyridine ring further contributes to its versatility, as pyridine derivatives are widely used in designing kinase inhibitors and other therapeutics.

The synthesis of CAS No. 2228620-87-7 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR. As sustainability becomes a focal point in chemical manufacturing, greener synthetic routes for such fluorinated amines are being explored to minimize environmental impact.

From a commercial perspective, 3,3-difluoro-2-(pyridin-4-yl)propan-1-amine is often sought after by pharmaceutical companies and academic labs. Online searches frequently include queries like "synthesis of fluorinated pyridine amines" or "applications of CAS 2228620-87-7 in drug development," reflecting its relevance in cutting-edge research. Additionally, its role in catalysis and material science is under investigation, with studies highlighting its potential in creating advanced polymers and ligands.

Safety and handling of 3,3-difluoro-2-(pyridin-4-yl)propan-1-amine adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its reactivity warrants cautious storage away from strong oxidizers. Regulatory compliance, such as REACH registration, ensures its safe use in industrial and research settings.

In summary, 3,3-Difluoro-2-(pyridin-4-yl)propan-1-amine (CAS No. 2228620-87-7) represents a promising scaffold in modern chemistry. Its dual functionality—combining fluorine and pyridine—opens doors to innovative applications, from life sciences to advanced materials. As interdisciplinary research grows, this compound is poised to play a pivotal role in addressing challenges in healthcare and technology.